
Compound of Interest

Compound Name: phenanthren-9-ylmethanol

CAS No.: 4707-72-6

Cat. No.: B032374

Phenanthrene is a polycyclic aromatic hydrocarbon (PAH) composed of three fused benzene rings, forming the core of various natural products and p

alcohol functional group.[3] Understanding its synthesis and verifying its structure with high fidelity are critical first steps in any research and developm

Below is the chemical structure of phenanthren-9-ylmethanol, a foundational reference for the subsequent sections.

Caption: Molecular Structure of Phenanthren-9-ylmethanol.

Table 1: Physicochemical Properties of Phenanthren-9-ylmethanol

Property Value

IUPAC Name phenanth

Molecular Formula C₁₅H₁₂O

Molecular Weight 208.25 g/

CAS Number 4707-72-

Appearance Solid (typ

Topological Polar Surface Area 20.2 Å²

Synthetic Pathways to Phenanthren-9-ylmethanol
Two robust and commonly employed methods for the synthesis of phenanthren-9-ylmethanol are the reduction of its corresponding aldehyde and th

Method 1: Reduction of 9-Phenanthrenecarboxaldehyde
This is arguably the most direct and high-yielding approach. The causality is straightforward: a selective reducing agent is used to convert the carbony

like methanol and ethanol).

Mechanism Insight: The reaction proceeds via the nucleophilic addition of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbon

9-Phenanthrenecarboxaldehyde
in Methanol/THF
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Caption: Workflow for Synthesis via Aldehyde Reduction.

Experimental Protocol: Reduction

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 9-phenanthrenecarboxaldehyde (1.0 equiv.) in a suitable solvent sy

Cooling: Place the flask in an ice-water bath and cool the solution to 0°C with stirring. This is crucial to control the initial exotherm of the reduction.

Reagent Addition: Slowly add sodium borohydride (NaBH₄, 1.5 equiv.) to the cooled solution in small portions over 15-20 minutes. Vigorous gas ev

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. Monito

Work-up: Carefully quench the reaction by slowly adding deionized water to decompose any excess NaBH₄. Acidify the mixture to a pH of ~5-6 with

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the reaction mixture).

Purification Prep: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent und

Method 2: Grignard Reaction with 9-Bromophenanthrene
This classic organometallic approach builds the molecule by forming a new carbon-carbon bond. It involves two main stages: the formation of the Grig

Trustworthiness through Control: The success of this reaction is critically dependent on maintaining strictly anhydrous (water-free) conditions.[8] Any p

Mechanism Insight:

Formation: Magnesium metal undergoes an oxidative insertion into the carbon-bromine bond of 9-bromophenanthrene to form the organomagnesiu

Reaction: The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbon of formaldehyde. This forms a new C-C bond and create

Protonation: An acidic work-up (e.g., with aqueous ammonium chloride or dilute HCl) protonates the alkoxide to yield the final alcohol product, phen
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Caption: Workflow for Synthesis via Grignard Reaction.

Experimental Protocol: Grignard Reaction

Apparatus Setup: Assemble an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Maintain a

Grignard Formation: Place magnesium turnings (1.2 equiv.) in the flask. Add a small portion of a solution of 9-bromophenanthrene (1.0 equiv.) in an

Initiation: The reaction may require initiation. Add a small crystal of iodine or gently heat the mixture.[10] Successful initiation is marked by the disap

Addition: Once initiated, add the remaining 9-bromophenanthrene solution dropwise at a rate that maintains a gentle reflux.
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Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until most of the magnesium has 

Reaction with Formaldehyde: Cool the freshly prepared Grignard reagent to 0°C in an ice bath. Add a source of formaldehyde, such as paraformald

Work-up: After stirring for 1-2 hours at room temperature, slowly and carefully pour the reaction mixture over a mixture of ice and a saturated aqueo

Extraction and Purification Prep: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous

Purification of Phenanthren-9-ylmethanol
The crude product from either synthesis will contain unreacted starting materials, byproducts (such as biphenyl in the Grignard reaction), and solvent 

Column Chromatography: This is the most effective method for achieving high purity.

Stationary Phase: Silica gel (200-300 mesh).

Mobile Phase (Eluent): A gradient of ethyl acetate in hexane (e.g., starting from 5% and gradually increasing to 20-30% ethyl acetate) is typically

Recrystallization: If the crude product is relatively clean, recrystallization can be a simpler alternative.

Procedure: Dissolve the crude solid in a minimum amount of a hot solvent (e.g., methanol, ethanol, or a toluene/hexane mixture). Allow the solut

Comprehensive Characterization
Once purified, the identity and purity of the synthesized phenanthren-9-ylmethanol must be unequivocally confirmed using a suite of analytical techn

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for unambiguous structure elucidation in organic chemistry.

¹H NMR (Proton NMR): Provides information on the number, connectivity, and chemical environment of hydrogen atoms.

Aromatic Protons (Ar-H): A complex series of multiplets is expected in the range of δ 7.5-9.0 ppm, characteristic of the phenanthrene ring system

Methylene Protons (-CH₂-): A singlet or a closely coupled multiplet is expected around δ 5.0 ppm. The proximity to the aromatic ring causes a do

Hydroxyl Proton (-OH): A broad singlet that can appear over a wide range (typically δ 1.5-4.0 ppm), depending on concentration and solvent. Its s

¹³C NMR (Carbon NMR): Provides information on the carbon skeleton of the molecule.

Aromatic Carbons: Multiple signals are expected in the δ 120-140 ppm region.

Methylene Carbon (-CH₂-): A single peak is expected around δ 65 ppm.

Table 2: Predicted NMR Spectral Data for Phenanthren-9-ylmethanol (in CDCl₃)

Type Signal

¹H NMR Ar-H

¹H NMR -CH₂-

¹H NMR -OH

¹³C NMR Ar-C

¹³C NMR -CH₂-

Infrared (IR) Spectroscopy IR spectroscopy is used to identify the functional groups present in a molecule.
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Table 3: Key Infrared (IR) Vibrational Modes for Phenanthren-9-ylmethanol

Vibrational Mode Typical 

O-H Stretch 3200 - 36

Aromatic C-H Stretch 3000 - 31

Aliphatic C-H Stretch 2850 - 30

Aromatic C=C Stretch 1400 - 16

C-O Stretch 1000 - 12

Mass Spectrometry (MS) MS provides the molecular weight of the compound and information about its fragmentation pattern, further confirming its st

Molecular Ion Peak (M⁺): For phenanthren-9-ylmethanol (C₁₅H₁₂O), the molecular ion peak will be observed at a mass-to-charge ratio (m/z) corre

Fragmentation: A common and prominent fragment would be the loss of the hydroxymethyl group (-CH₂OH) or water (H₂O), leading to significant p

Physical and Chromatographic Analysis
Melting Point: A pure crystalline solid will exhibit a sharp and reproducible melting point. A broad melting range typically indicates the presence of im

Thin-Layer Chromatography (TLC): An indispensable technique for monitoring reaction progress and assessing the purity of the final product. A sin

Conclusion
The synthesis of phenanthren-9-ylmethanol can be reliably achieved through either the reduction of 9-phenanthrenecarboxaldehyde or a Grignard r

characterization using NMR, IR, and MS, is mandatory to validate the structure and ensure the purity of the final product. The protocols and analytica
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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